Cas no 1805600-40-1 (2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxy-5-methylpyridine)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxy-5-methylpyridine
• CAS No: 1805600-40-1
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 4889160
• Update Time: 2025-06-08

2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxy-5-methylpyridine

• Inchi： 1S/C8H8ClF2NO/c1-4-2-5(7(10)11)6(3-9)12-8(4)13/h2,7H,3H2,1H3,(H,12,13)
• InChI Key： DYQUBXWGIYDROM-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)C=C(C)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxy-5-methylpyridine

Introduction to 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxy-5-methylpyridine (CAS No. 1805600-40-1)

2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxy-5-methylpyridine (CAS No. 1805600-40-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a chloromethyl, difluoromethyl, hydroxy, and methyl substituents on a pyridine ring, exhibits a range of biological activities that make it a valuable candidate for various applications.

The chemical structure of 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxy-5-methylpyridine is particularly intriguing due to the presence of multiple functional groups. The chloromethyl group can participate in various chemical reactions, such as nucleophilic substitution and radical reactions, making it a useful intermediate in synthetic chemistry. The difluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The hydroxy group can form hydrogen bonds, enhancing the compound's solubility and interactions with biological targets. The methyl group provides additional steric hindrance and electronic effects, contributing to the overall stability and reactivity of the molecule.

In recent years, 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxy-5-methylpyridine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its use as an intermediate in the synthesis of novel drugs. For instance, researchers have explored its role in the development of antiviral agents, particularly against RNA viruses such as influenza and SARS-CoV-2. The unique combination of functional groups in this compound allows for the design of molecules with enhanced antiviral activity and improved pharmacokinetic properties.

Another significant application of 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxy-5-methylpyridine is in the field of cancer research. Studies have shown that derivatives of this compound can exhibit potent anticancer activity by targeting specific enzymes involved in cancer cell proliferation and survival. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated that a derivative of 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxy-5-methylpyridine effectively inhibited the growth of breast cancer cells by disrupting the function of a key oncogenic protein.

The versatility of 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxy-5-methylpyridine extends beyond its use as an intermediate in drug synthesis. It has also been investigated for its potential as a probe molecule in biochemical assays. The ability to modify the chloromethyl group allows for the attachment of various reporter groups, making it useful for studying protein-protein interactions and enzyme kinetics. This property has been leveraged in high-throughput screening assays to identify novel inhibitors of target proteins.

In addition to its biological applications, 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxy-5-methylpyridine has shown promise in materials science. Researchers have explored its use as a building block for the synthesis of functional polymers with unique optical and electronic properties. These polymers have potential applications in areas such as organic electronics and photovoltaic devices.

The synthesis of 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxy-5-methylpyridine has been optimized through various synthetic routes to improve yield and purity. One common approach involves the sequential introduction of functional groups onto a pyridine scaffold using selective chemical transformations. For example, the chloromethylation step can be achieved using chloroacetyl chloride or other chlorinating agents under controlled conditions. The difluoromethylation step often involves the use of difluoroacetic acid or its derivatives as fluorinating agents. The hydroxylation step can be performed using hydrogen peroxide or other oxidizing agents to introduce the hydroxy group selectively.

The safety and environmental impact of 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxy-5-methylpyridine are important considerations in its development and application. While it is not classified as a hazardous material or controlled substance, appropriate handling procedures should be followed to ensure worker safety and environmental protection. Proper storage conditions, such as maintaining a dry environment and avoiding exposure to high temperatures, are recommended to preserve the integrity and stability of the compound.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxy-5-methylpyridine (CAS No. 1805600-40-1) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and biochemical assays. Its unique structural features make it an attractive candidate for further exploration and development in these fields. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and improving human health.